Cas no 7192-43-0 (3,5-diethyl-4-(prop-2-en-1-yloxy)benzoic acid)

3,5-diethyl-4-(prop-2-en-1-yloxy)benzoic acid structure
7192-43-0 structure
Product name:3,5-diethyl-4-(prop-2-en-1-yloxy)benzoic acid
CAS No:7192-43-0
MF:C14H18O3
MW:234.29092
CID:1751507
PubChem ID:23584

3,5-diethyl-4-(prop-2-en-1-yloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-diethyl-4-(prop-2-en-1-yloxy)benzoic acid
    • BRN 2619402
    • BENZOIC ACID, 4-(ALLYLOXY)-3,5-DIETHYL-
    • 4-Allyloxy-3,5-diethylbenzoic acid
    • 7192-43-0
    • 4-(Allyloxy)-3,5-diethylbenzoic acid
    • DTXSID80222187
    • Inchi: InChI=1S/C14H18O3/c1-4-7-17-13-10(5-2)8-12(14(15)16)9-11(13)6-3/h4,8-9H,1,5-7H2,2-3H3,(H,15,16)
    • InChI Key: ROPIJQGJZIMXLI-UHFFFAOYSA-N
    • SMILES: CCC1=CC(=CC(=C1OCC=C)CC)C(=O)O

Computed Properties

  • Exact Mass: 234.12564
  • Monoisotopic Mass: 234.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5Ų
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.066
  • Boiling Point: 353.2°C at 760 mmHg
  • Flash Point: 127.4°C
  • Refractive Index: 1.53
  • PSA: 46.53

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